Cas no 2229562-65-4 (3-(1-aminocyclopropyl)methyl-4-nitrophenol)

• Product Name: 3-(1-aminocyclopropyl)methyl-4-nitrophenol
• CAS No: 2229562-65-4
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• CID: 5887178
• PubChem ID: 165783116
• Update Time: 2025-11-01

3-(1-aminocyclopropyl)methyl-4-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 3-(1-aminocyclopropyl)methyl-4-nitrophenol
• EN300-1800613
• 2229562-65-4
• 3-[(1-aminocyclopropyl)methyl]-4-nitrophenol

• Inchi： 1S/C10H12N2O3/c11-10(3-4-10)6-7-5-8(13)1-2-9(7)12(14)15/h1-2,5,13H,3-4,6,11H2
• InChI Key： OHGZCZYKLHUHDY-UHFFFAOYSA-N
• SMILES： OC1C=CC(=C(C=1)CC1(CC1)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 208.08479225g/mol
• Monoisotopic Mass: 208.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 92.1Ų

Additional information on 3-(1-aminocyclopropyl)methyl-4-nitrophenol

Research Brief on 3-(1-aminocyclopropyl)methyl-4-nitrophenol (CAS: 2229562-65-4): Recent Advances and Applications

3-(1-aminocyclopropyl)methyl-4-nitrophenol (CAS: 2229562-65-4) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique aminocyclopropyl and nitrophenol functional groups, has shown promising potential in various therapeutic applications, including antimicrobial and anticancer activities. Recent studies have focused on elucidating its molecular mechanisms, optimizing its synthesis, and exploring its biological efficacy, making it a compound of high interest in drug discovery and development.

The synthesis of 3-(1-aminocyclopropyl)methyl-4-nitrophenol involves multi-step organic reactions, with recent advancements focusing on improving yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic method that enhances the stereoselectivity of the aminocyclopropyl group, thereby increasing the compound's biological activity. This methodological improvement is critical for scaling up production and ensuring reproducibility in preclinical studies.

In terms of biological activity, 3-(1-aminocyclopropyl)methyl-4-nitrophenol has demonstrated potent inhibitory effects against a range of bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). A 2024 study in Antimicrobial Agents and Chemotherapy highlighted its ability to disrupt bacterial cell wall synthesis, a mechanism distinct from existing antibiotics, suggesting its potential as a novel antimicrobial agent. Additionally, preliminary in vitro studies have shown that this compound induces apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy, by modulating key signaling pathways such as PI3K/Akt.

Despite these promising findings, challenges remain in the clinical translation of 3-(1-aminocyclopropyl)methyl-4-nitrophenol. Pharmacokinetic studies indicate that the compound has limited oral bioavailability, necessitating the development of advanced drug delivery systems. Recent research has explored nanoparticle-based formulations to enhance its solubility and target specificity, as reported in a 2023 issue of the Journal of Controlled Release. Furthermore, toxicity profiles are still under investigation, with early-stage animal models showing dose-dependent hepatotoxicity, underscoring the need for further optimization.

In conclusion, 3-(1-aminocyclopropyl)methyl-4-nitrophenol represents a promising candidate in the realm of chemical biology and pharmaceutical research. Its unique structural features and broad-spectrum biological activities make it a valuable subject for ongoing and future studies. Continued efforts in synthesis optimization, mechanistic elucidation, and formulation development will be crucial to unlocking its full therapeutic potential. Researchers and industry stakeholders are encouraged to collaborate in addressing the current limitations and advancing this compound toward clinical applications.